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Compound of Interest

Compound Name: 11(R)-Hepe

Cat. No.: B012110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
11(R)-hydroxyeicosatetraenoic acid (11(R)-HETE) is a bioactive eicosanoid, an oxygenated

metabolite of arachidonic acid. It is produced through the action of cyclooxygenase (COX-1

and COX-2) enzymes and 11R-lipoxygenases.[1] As a signaling molecule, 11(R)-HETE is

involved in various physiological and pathological processes, making it a molecule of interest in

research and drug development.

Proper preparation of 11(R)-HETE stock solutions is critical for obtaining accurate and

reproducible experimental results. This document provides detailed protocols for the

preparation, storage, and handling of 11(R)-HETE stock solutions to ensure their stability and

efficacy in downstream applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 11(R)-HETE is provided in the table

below.
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Property Value

Formal Name
11(R)-hydroxy-5Z,8Z,12E,14Z-eicosatetraenoic

acid

CAS Number 73347-43-0

Molecular Formula C₂₀H₃₂O₃

Molecular Weight 320.5 g/mol

Purity ≥98%

Formulation
Typically supplied as a solution in ethanol or as

a solid/lyophilized powder.

Storage Temperature -20°C

Stability ≥ 2 years at -20°C

Solubility Data
The solubility of 11(R)-HETE in various solvents is crucial for the preparation of appropriate

stock solutions. The following table summarizes its solubility in commonly used laboratory

solvents.

Solvent Solubility

Ethanol Miscible

Dimethyl Sulfoxide (DMSO) Miscible

Dimethylformamide (DMF) Miscible

0.1 M Na₂CO₃ 2 mg/mL

PBS (pH 7.2) 0.8 mg/mL
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11(R)-HETE (solid or in a pre-dissolved solution)

Anhydrous ethanol (≥99.5%)

Dimethyl sulfoxide (DMSO), cell culture grade

Dimethylformamide (DMF)

Sterile, amber glass vials

Inert gas (e.g., argon or nitrogen)

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

-20°C freezer for storage

Protocol for Preparing a 10 mM Stock Solution in
Ethanol
This protocol describes the preparation of a 10 mM stock solution from solid 11(R)-HETE.

Preparation: Allow the vial containing solid 11(R)-HETE to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of 11(R)-HETE in a sterile, amber glass vial.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.205 mg of 11(R)-

HETE.

Solvent Addition: Under a gentle stream of inert gas (argon or nitrogen) to minimize

oxidation, add the calculated volume of anhydrous ethanol. For a 10 mM stock solution with

3.205 mg of 11(R)-HETE, add 1 mL of ethanol.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

If necessary, sonicate for a few minutes in a water bath to aid dissolution. The final solution
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should be clear.

Storage: Store the stock solution in tightly sealed amber glass vials at -20°C. To avoid

repeated freeze-thaw cycles, it is recommended to prepare smaller aliquots for single-use

experiments.

Protocol for Preparing Working Solutions
For most biological experiments, the concentrated stock solution will need to be further diluted

to a working concentration in an appropriate aqueous buffer or cell culture medium.

Intermediate Dilution (Recommended): To minimize the concentration of the organic solvent

in the final experimental setup, it is advisable to perform an intermediate dilution of the stock

solution in the desired aqueous buffer or medium.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the final

volume of the experimental buffer or medium to achieve the desired working concentration.

For example, to prepare a 1 µM working solution in 1 mL of medium from a 10 mM stock,

add 0.1 µL of the stock solution.

Vehicle Control: It is crucial to include a vehicle control in all experiments. This control should

contain the same final concentration of the solvent (e.g., ethanol) used to prepare the 11(R)-

HETE working solution.

Visualization of Workflow and Signaling Pathway
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing 11(R)-HETE stock solution.

Biosynthesis and Metabolism of 11(R)-HETE
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Caption: Biosynthesis and metabolism of 11(R)-HETE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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